Cas no 1314763-05-7 (2-(1H-indol-6-yl)-2-methylpropanoic acid)

• Product Name: 2-(1H-indol-6-yl)-2-methylpropanoic acid
• CAS No: 1314763-05-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6159286
• PubChem ID: 117119076
• Update Time: 2025-06-15

2-(1H-indol-6-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-6-yl)-2-methylpropanoic acid
• EN300-1859472
• 1314763-05-7

• Inchi： 1S/C12H13NO2/c1-12(2,11(14)15)9-4-3-8-5-6-13-10(8)7-9/h3-7,13H,1-2H3,(H,14,15)
• InChI Key： ZJRGQYIWJISEDH-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CC=C2C=CNC2=C1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(1H-indol-6-yl)-2-methylpropanoic acid

Introduction to 2-(1H-indol-6-yl)-2-methylpropanoic acid (CAS No. 1314763-05-7) and Its Emerging Applications in Chemical Biology

2-(1H-indol-6-yl)-2-methylpropanoic acid, identified by the chemical identifier CAS No. 1314763-05-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif combining an indole ring with a branched alkanoic acid side chain, has garnered attention for its potential biological activities and synthetic utility. The indole moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, contributes to the compound's pharmacological relevance, while the methyl-substituted propanoic acid moiety introduces specific physicochemical properties that may influence its solubility, stability, and metabolic fate.

The synthesis and characterization of 2-(1H-indol-6-yl)-2-methylpropanoic acid have been the subject of several recent studies, reflecting its growing importance in medicinal chemistry. The indole scaffold is a privileged structure in drug discovery, with compounds such as tamoxifen, risperidone, and topiramate demonstrating its therapeutic potential. The incorporation of a methyl group at the α-position of the carboxylic acid side chain enhances the molecule's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. This structural feature has prompted investigations into its role as a key intermediate in the development of novel therapeutic agents.

In recent years, computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further biochemical evaluation. The indole derivative CAS No. 1314763-05-7 has been subjected to virtual screening against various biological targets, including enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, making it a candidate for further experimental validation.

The synthesis of 2-(1H-indol-6-yl)-2-methylpropanoic acid has been optimized to achieve high yields and purity, employing modern synthetic techniques such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation. These methods ensure that the final product is suitable for downstream applications in drug discovery pipelines. The compound's stability under various storage conditions has also been assessed, with results indicating that it remains stable under inert atmospheres at room temperature for extended periods. This stability is crucial for its use in long-term studies and clinical trials.

One of the most compelling aspects of CAS No. 1314763-05-7 is its potential as a building block for more complex molecules. The indole ring provides a versatile platform for further functionalization, allowing chemists to explore diverse structural modifications. For instance, introduction of substituents at different positions on the indole ring can alter the electronic properties of the molecule, influencing its binding affinity to biological targets. Similarly, modifications to the propanoic acid side chain can fine-tune physicochemical properties such as pKa and solubility.

Recent advances in biocatalysis have also opened new avenues for the study of this compound. Enzymatic approaches have been employed to modify specific functional groups within 2-(1H-indol-6-yl)-2-methylpropanoic acid, enabling the production of enantiomerically pure derivatives without resorting to harsh chemical conditions. Such methods align with green chemistry principles and are increasingly preferred in industrial-scale synthesis.

The pharmacological profile of CAS No. 1314763-05-7 has been preliminarily explored through cell-based assays and animal models. Initial findings suggest that this compound may possess anti-inflammatory properties by modulating signaling pathways associated with immune responses. Additionally, its ability to interact with nuclear receptors has been noted in preliminary docking studies, indicating potential applications in hormone-related therapies.

The growing interest in 2-(1H-indol-6-yl)-2-methylpropanoic acid is also driven by its role as a key intermediate in the synthesis of more complex drug candidates. Several research groups have reported on derivatives of this compound that exhibit enhanced biological activity compared to the parent molecule. These derivatives often feature additional functional groups or structural motifs designed to improve binding affinity or selectivity against specific targets.

In conclusion, CAS No. 1314763-05-7, or 2-(1H-indol-6-yl)-2-methylpropanoic acid, represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and potential biological activities, make it an attractive molecule for drug discovery efforts aimed at addressing various therapeutic challenges.